Cas no 1062-15-3 (1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl-)
1062-15-3 structure
Product Name:1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl-
CAS No:1062-15-3
MF:C29H30N4O
MW:450.574706554413
CID:143679
PubChem ID:14001
Update Time:2025-04-19
1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl-
- 4-(4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)-2,2-diphenylbutanenitrile
- 1,3,8-Triazaspiro[4.5]decane-8-butyronitrile,4-oxo-a,a,1-triphenyl- (7CI,8CI)
- 4-(4-Oxo-1-phenyl-1,3,8-triazaspiro[4.5]dec-8-yl)-2,2-diphenylbutyronitrile
- L022588
- 8-(3-Cyano-3,3-diphenylpropyl)-1-oxo-4-phenyl-2,4,8-triaza-spiro-(4.5)-decane
- 1062-15-3
- BRN 0633766
- SCHEMBL5100420
- DTXSID20147542
- 2,2-Diphenyl-4-(4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)dec-8-yl)butyronitrile
- BUTYRONITRILE, 2,2-DIPHENYL-4-(4-OXO-1-PHENYL-1,3,8-TRIAZASPIRO(4.5)DEC-8-YL)-
- 5-26-04-00111 (Beilstein Handbook Reference)
-
- Inchi: 1S/C29H30N4O/c30-22-28(24-10-4-1-5-11-24,25-12-6-2-7-13-25)16-19-32-20-17-29(18-21-32)27(34)31-23-33(29)26-14-8-3-9-15-26/h1-15H,16-21,23H2,(H,31,34)
- InChI Key: OLKPMRDEHKCJON-UHFFFAOYSA-N
- SMILES: O=C1C2(CCN(CCC(C#N)(C3C=CC=CC=3)C3C=CC=CC=3)CC2)N(C2C=CC=CC=2)CN1
Computed Properties
- Exact Mass: 450.2422
- Monoisotopic Mass: 450.241962
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 59.4
Experimental Properties
- Density: 1.24
- Boiling Point: 703.2°C at 760 mmHg
- Flash Point: 379.1°C
- Refractive Index: 1.664
- PSA: 59.37
- LogP: 4.59368
1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl- Related Literature
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1. Diterpenoids
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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